Cas no 206551-43-1 ((5-acetylthiophen-2-yl)boronic acid)

• Product Name: (5-acetylthiophen-2-yl)boronic acid
• CAS No: 206551-43-1
• MF: C₆H₇BO₃S
• MW: 169.993980646133
• MDL: MFCD01075681
• CID: 66739
• PubChem ID: 24873310
• Update Time: 2025-07-28

(5-acetylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetylthiophene-2-boronic acid
• 5-Acetyl-2-thienylboronic acid
• 5-Acetyl-2-thiopheneboronic acid
• 5-Acetyl-2-thiopheneboronic Acid (contains varying amounts of Anhydride)
• (5-acetylthiophen-2-yl)boronic acid
• 5-Acetylthiophen-2-ylboronic acid
• 5-acetylthiophen-2-boronic acid
• (2-Acetylthien-5-yl)boronic acid
• (5-Acetylthien-2-yl)boronic acid
• 5-acetyl-thiophene-2-boronic acid
• 2-thienyl-1-ethanone5-boronic acid
• AC-33504
• PS-9585
• BORONIC ACID, B-(5-ACETYL-2-THIENYL)-
• 206551-43-1
• 2-acetyl-thiophene-5-boronic acid
• CHEMBL139713
• SY014694
• (5-acetylthiophen-2-yl)-boronic acid
• InChI=1/C6H7BO3S/c1-4(8)5-2-3-6(11-5)7(9)10/h2-3,9-10H,1H
• AB08161
• EN300-6729137
• Z1255372963
• DCNMATSPQKWETQ-UHFFFAOYSA-N
• 5-Acetylthiophene-2-boronicacid
• (5-acetyl-thiophen-2-yl)boronic acid
• 5-acetyl-thiophen-2-boronic acid
• AKOS004116179
• A4485
• BDBM50067890
• 5-acetylthiophen-2-yl boronic acid
• (5-acetyl-2-thienyl)boronic acid
• SCHEMBL217943
• CS-W002740
• J-516630
• DTXSID50399855
• 5-Acetyl-2-thiophene boronic acid
• 2-acetyl-thiophen-5-boronic acid
• 5-acetylthiophen-2-ylboronic acid;5-Acetyl-2-thienylboronic Acid
• AM20090163
• J-013493
• MFCD01075681
• FT-0619941
• BORONIC ACID, (5-ACETYL-2-THIENYL)-
• 2-Acetylthiophene-5-boronic acid;5-Acetylthiophen-2-ylboronic acid
• A2364
• BBL104140
• STL557955

• MDL： MFCD01075681
• Inchi： 1S/C6H7BO3S/c1-4(8)5-2-3-6(11-5)7(9)10/h2-3,9-10H,1H3
• InChI Key： DCNMATSPQKWETQ-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC=C1C(C)=O
• BRN： 8681302

Computed Properties

• Exact Mass: 170.02100
• Monoisotopic Mass: 170.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown or cream powder
• Density: 1.3400
• Melting Point: 133-138 °C (lit.)
• Boiling Point: 399.3°C at 760 mmHg
• Flash Point: 195.3℃
• Refractive Index: 1.556
• PSA: 85.77000
• LogP: -0.36950
• Solubility: Not determined

(5-acetylthiophen-2-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT, KEEP COLD, CORROSIVE
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters